Cas no 110038-75-0 (Quinoxaline,1,2,3,4-tetrahydro-2-propyl-)

Quinoxaline,1,2,3,4-tetrahydro-2-propyl- structure
110038-75-0 structure
Product Name:Quinoxaline,1,2,3,4-tetrahydro-2-propyl-
CAS No:110038-75-0
MF:C11H16N2
MW:176.258142471313
CID:128679
PubChem ID:13863991
Update Time:2025-04-18

Quinoxaline,1,2,3,4-tetrahydro-2-propyl- Chemical and Physical Properties

Names and Identifiers

    • Quinoxaline,1,2,3,4-tetrahydro-2-propyl-
    • 2-PROPYL-1,2,3,4-TETRAHYDROQUINOXALINE
    • Quinoxaline, 1,2,3,4-tetrahydro-2-propyl- (9CI)
    • 110038-75-0
    • AKOS017531156
    • SCHEMBL16928475
    • DTXSID40551465
    • Inchi: 1S/C11H16N2/c1-2-5-9-8-12-10-6-3-4-7-11(10)13-9/h3-4,6-7,9,12-13H,2,5,8H2,1H3
    • InChI Key: FAMBYBZXGOITNZ-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2NCC1CCC

Computed Properties

  • Exact Mass: 176.13148
  • Monoisotopic Mass: 176.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • PSA: 24.06

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